1-Cyclohexyl-1,4-dihydropyrazine-2,3-dione
Overview
Description
Chemical Reactions Analysis
While specific chemical reactions involving 1-Cyclohexyl-1,4-dihydropyrazine-2,3-dione are not available, it’s worth noting that 1,4-Dihydropyridines (1,4-DHPs) are known to participate in various chemical reactions. These include multicomponent cascade cyclization and dearomatization of pyridiniums .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Synthetic Chemistry Applications
Versatile Precursor for Bioactive Molecules : Cyclohexane-1,3-dione derivatives, closely related to 1-Cyclohexyl-1,4-dihydropyrazine-2,3-dione, are key structural precursors for synthesizing a wide range of synthetically significant compounds. These include chromenones, xanthenones, coumarins, and various heterocycles, demonstrating anti-bacterial, anti-inflammatory, anti-tumor, and anti-cancer properties (Sharma, Kumar, & Das, 2021).
Synthesis of Nitrogen Heterocyclic Derivatives : Research on 1,4-dihydropyrazine derivatives, which include this compound, focuses on synthesizing novel nitrogen heterocyclic compounds. These derivatives are valuable for their potential in various chemical reactions and applications (Chaignaud, Gillaizeau, Ouhamou, & Coudert, 2008).
Fluorescent Compounds Synthesis : An efficient route to synthesize novel fluorescent benzo[a]pyrano[2,3-c]phenazine frameworks involves the use of cyclohexane-1,3-dione derivatives. This highlights the application of similar dihydropyrazine derivatives in creating fluorescent compounds (Saluja, Chaudhary, & Khurana, 2014).
Stable Dihydropyrazine Oxidation : Research on stable 1,4-dihydropyrazine derivatives, such as this compound, explores their oxidation by dioxygen. This has implications for understanding the chemical properties and reactivity of these compounds (Brook, Noll, & Koch, 1997).
Biological Applications
Synthesis of Heterocycles : Cyclohexane-1,3-dione derivatives are used for synthesizing six-membered oxygen heterocycles, which have significant biological activities, including anti-viral, anti-bacterial, and anti-cancer properties. This showcases the potential use of dihydropyrazine derivatives in creating bioactive molecules (Sharma, Kumar, & Das, 2020).
Oxidation of Cyclic Dipeptide Radicals : Studies involving 1,6-dihydropyrazine-2,5-diones, related to this compound, focus on their behavior in aqueous solutions, specifically their rapid hydration. This has implications for understanding the chemical behavior of dihydropyrazine derivatives in biological systems (Mieden & Sonntag, 1989).
Synthesis of N-vinyl Derivatives : Cyclohexane-1,4-dione, a related compound, is used in synthesizing N-vinyl derivatives of bipyrroles and dihydropyrrolo[2,3-f]indole, demonstrating its potential in creating complex organic molecules (Trofimov et al., 2004).
Coordination Compound Synthesis : The hydro(solvo)thermal synthesis of a nickel(II) complex using 1,4-dihydropyrazine-2,3-dione-5,6-dicarboxylate showcases the use of dihydropyrazine derivatives in creating coordination compounds with potential optical or magnetic properties (Liu et al., 2002).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-cyclohexyl-1H-pyrazine-2,3-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c13-9-10(14)12(7-6-11-9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,11,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBICJMAECGSKCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=CNC(=O)C2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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